N'-(2,5-dimethoxybenzylidene)-2-oxo-4-phenyl-3-pyrrolidinecarbohydrazide

• IUPAC Name: N-[(Z)-(2,5-dimethoxyphenyl)methylideneamino]-2-oxo-4-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H21N3O4/c1-26-15-8-9-17(27-2)14(10-15)11-22-23-20(25)18-16(12-21-19(18)24)13-6-4-3-5-7-13/h3-11,16,18H,12H2,1-2H3,(H,21,24)(H,23,25)/b22-11-
• InChI Key: OWMRVORSIMZQBS-JJFYIABZSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=NNC(=O)C2C(CNC2=O)C3=CC=CC=C3
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=N\NC(=O)C2C(CNC2=O)C3=CC=CC=C3
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

The compound “N’-(2,5-dimethoxybenzylidene)-2-oxo-4-phenyl-3-pyrrolidinecarbohydrazide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and a phenyl group, which is a six-membered carbon ring. The compound also contains a carbohydrazide group and a benzylidene group, both of which are common in organic chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrolidine ring, the introduction of the phenyl group, and the attachment of the carbohydrazide and benzylidene groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the pyrrolidine ring. The presence of the carbohydrazide group could potentially allow for hydrogen bonding, which could influence the compound’s structure and properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the carbohydrazide group could potentially undergo reactions with electrophiles, and the phenyl group could potentially undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the carbohydrazide group could potentially increase its solubility in polar solvents.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Future Directions

The potential applications and future directions for this compound would likely depend on its physical and chemical properties, as well as its biological activity. It could potentially be of interest in fields such as medicinal chemistry or materials science.